Cas no 862089-25-6 (2-Furancarboxylic acid,5-(2-pyridinyl)-)

• Product Name: 2-Furancarboxylic acid,5-(2-pyridinyl)-
• CAS No: 862089-25-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 718407
• Update Time: 2024-01-31

2-Furancarboxylic acid,5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(2-pyridinyl)-
• 5-(3-(Methoxycarbonyl)pyridin-2-yl)-furan-2-carboxylic acid
• 5-(3-methoxycarbonylpyridin-2-yl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-(2-pyridinyl)
• 5-(3-(METHOXYCARBONYL)(PYRIDIN-2-YL))-FURAN-2-CARBOXYLIC ACID
• 5-(Pyridin-2-yl)-2-furoicacid
• 5-Pyridin-2-ylfuran-2-carboxylic acid
• 5-(5-Fluoro-pyridin-2-yl)-furan-2-carboxylic acid
• 5-(5-Hydroxymethylpyridin-2-yl)-furan-2-carboxylic acid
• 5-(3-Carboxypyridin-2-yl)-furan-2-carboxylic acid
• 5-(4-Carboxypyridin-2-yl-furan-2-carboxylic acid
• 5-(4-Methoxycarbonylpyridin-2-yl)-furan-2-carboxylic acid
• 5-(5-Aminomethylpyridin-2-yl)-furan-2-carboxylic acid
• 5-(5-Carbamoylpyridin-2-yl)-furan-2-carboxylic acid

• Inchi： 1S/C10H7NO3/c12-10(13)9-5-4-8(14-9)7-3-1-2-6-11-7/h1-6H,(H,12,13)
• InChI Key： MDRFJTVNHCIWPT-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=CC=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 247.04800
• Monoisotopic Mass: 247.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 387.3±32.0 °C(Predicted)
• PSA: 89.63000
• LogP: 1.82640
• pka: 1.70±0.10(Predicted)